Cas no 1374573-65-5 ([2-Bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid)
1374573-65-5 structure
Product Name:[2-Bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid
CAS No:1374573-65-5
MF:C9H7BrN4O2
MW:283.081480264664
CID:2120945
Update Time:2023-08-04
[2-Bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(2-bromo-4-(1H-tetrazol-1-yl)phenyl)acetic acid
- HIPOGCXIZIGFRE-UHFFFAOYSA-N
- [2-bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid
- [2-Bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid
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- Inchi: 1S/C9H7BrN4O2/c10-8-4-7(14-5-11-12-13-14)2-1-6(8)3-9(15)16/h1-2,4-5H,3H2,(H,15,16)
- InChI Key: HIPOGCXIZIGFRE-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1CC(=O)O)N1C=NN=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 266
- Topological Polar Surface Area: 80.9
[2-Bromo-4-(1H-tetrazol-1-yl)phenyl]acetic acid Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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